Cas no 78246-49-8 (Paroxetine hydrochloride)

Paroxetine hydrochloride is a selective serotonin reuptake inhibitor (SSRI) commonly used in the treatment of depression, anxiety disorders, and related conditions. As the hydrochloride salt of paroxetine, it offers enhanced solubility and stability, facilitating consistent formulation in pharmaceutical preparations. Its high selectivity for the serotonin transporter (SERT) results in effective modulation of serotonin levels in the central nervous system, with minimal interference with other neurotransmitter systems. The compound exhibits well-characterized pharmacokinetics, including predictable absorption and metabolism, contributing to its reliable therapeutic profile. Paroxetine hydrochloride is widely recognized for its efficacy in managing major depressive disorder (MDD), generalized anxiety disorder (GAD), and obsessive-compulsive disorder (OCD), supported by extensive clinical research.

Paroxetine hydrochloride structure

Product Name:Paroxetine hydrochloride

CAS No:78246-49-8

MF:C₁₉H₂₁ClFNO₃

MW:365.82634806633

MDL:MFCD00797405

CID:59964

PubChem ID:62878

Update Time:2025-10-10

Paroxetine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3S-TRANS)-3-[(1,3-BENZODIOXOL-5-YLOXY)METHYL]-4-(4-FLUOROPHENYL)PIPERIDINE
- (3s-trans)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl
- piperidine hydrochloride
- BRL-29060
- FG-7051
- PAROXETINE HCL
- PAROXETINE HYDROCHLORIDE
- PAROXETIN X HCL
- (-)TRANS-3-[(1,3-BENZODIOXOL-5-YLOXY) METHYL]-4-(4-FLUOROPHENYL) PAROXETINE HYDROCHLORIDE
- (3s,4r)-orid
- (3s-trans)-id
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-,hydrochloride,(3s-trans)-piperidin
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidinhydrochl
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidinhydrochlor
- brl29060a
- brl29060hydrochloride
- Paroxetine HCL EP4.5
- Paroxeting chlorhydric acid
- (-)TRANS-3-[(1,3-BENZODIOXOL-5-YLOXY)METHYL]-4-(4-FLUOROPHENYL)PIPERIDINE HYDROCHLORIDE
- Deroxat
- (3S-Trans)-3-[(1,3-Benzodioxol-5-Yloxy)Methyl]-4-(4-Fluorophenyl)Piperidine Hydrochloride
- Paroxetin HCL
- Paroxetine (hydrochloride)
- Paroxetine Hydrochlo
- 2H2O
- ParoxetineHCl.1
- Paxil
- Paroxat
- Aropax 20
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
- BRL 29060 hydrochloride
- Aropax
- Paroxetine hydrochloride [USP]
- BRL 29060A
- SDB 7175
- Paroxetine hydrochloride hemihydrate
- 3I3T11UD2S
- Paroxetine hydrochloride hemihydrate (MW = 374.83)
- S3005
- Paxil (TN)
- C19H21ClFNO3
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-
- P1977
- BRL29060 hydrochloride
- (3S,4R)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidinehydrochloride
- trans-(+/-)-3-((1,3-Benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
- D05374
- Pharmakon1600-01504085
- Z1557492145
- A833457
- (3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride
- GELRVIPPMNMYGS-RVXRQPKJSA-N
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, trans-(+/-)-
- MFCD00797405
- Paroxetine for system suitability
- Paroxetine hydrochloride, (+/-)-
- (-)-trans-4-(-4-fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)-piperidine hydrochloride
- CCG-39866
- HY-B0492
- Tox21_500095
- NCGC00260780-01
- MFCD03658863
- PAROXETINE HYDROCHLORIDE ANHYDROUS [MI]
- 110429-35-1
- UNII-3I3T11UD2S
- EN300-124073
- UNII-5V22ESA4MA
- (3S,4R)-(-)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine Hydrochloride
- CHEMBL1708
- D70630
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine hydrochloride
- AKOS015849162
- Seroxat
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3S-trans)-
- PAROXETINE HYDROCHLORIDE, ANHYDROUS
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-methylenedioxy)phenoxy)-methyl)piperidine hydrochloride
- HB0478
- 110429-35-1(hemihydrate) 61869-08-7
- (3S,4R)-3-((BENZO[D][1,3]DIOXOL-5-YLOXY)METHYL)-4-(4-FLUOROPHENYL)PIPERIDINE HCL
- HMS1922B11
- SW197457-4
- (-)-trans-4-(4-fluorophenyl)-3-(3,4-methylene dioxyphenoxymethyl)-piperidine hydrochloride
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3S,4R)-
- Q27257245
- PAROXETINE HYDROCHLORIDE [WHO-DD]
- NCGC00093597-01
- KS-5097
- Paroxetine Hydrochloride Anhydrous
- SPECTRUM1504085
- SCHEMBL33348
- (3s-trans)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochlorid
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)-, hydrochloride (1:1)
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine;hydrochloride
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, trans-
- Paroxetine hydrochloride, trans-(+/-)-
- EU-0100095
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3R,4S)-rel-
- A839376
- SMR001307264
- 5V22ESA4MA
- SR-01000759305-6
- (3S-trans)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride hemihydrate
- CHEBI:7944
- (-)-trans-paroxetine hydrochloride
- NSC 758654
- Paroxetine hydrochloride (USP)
- AKOS015907108
- (-)-trans-4-(-4-fluorophenyl)-3-(3,4-methylenedioxy-phenoxymethyl)-piperidine hydrochloride
- MLS002222322
- 78246-49-8
- NSC758654
- BP164263
- DTXSID50228914
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride (1:1), (3R,4S)-rel-
- SR-01000759305
- (3S-trans)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidine hydrochloride
- 130855-16-2
- NSC-758654
- LP00095
- (3S,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine hydrochloride
- 1ST10675
- Paroxetine HCl , BRL29060 hydrochloride , FG-7051 , BRL29060A
- TRANS-3-((BENZO[D][1,3]DIOXOL-5-YLOXY)METHYL)-4-(4-FLUOROPHENYL)PIPERIDINE HCL
- GLXC-04133
- Paroxetine hydrochloride
- MDL： MFCD00797405
- Inchi： 1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H/t14-,17-;/m0./s1
- InChI Key： GELRVIPPMNMYGS-RVXRQPKJSA-N
- SMILES： Cl.FC1C=CC(=CC=1)[C@@H]1CCNC[C@H]1COC1=CC=C2C(=C1)OCO2
- BRN： 7471375

Computed Properties

Exact Mass: 365.11900
Monoisotopic Mass: 365.119
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 402
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.7

Experimental Properties

Color/Form: Powder
Density: 1.213 g/cm3
Melting Point: 129-131ºC
Boiling Point: 451.7ºC at 760 mmHg
Flash Point: 227ºC
PSA: 39.72000
LogP: 4.45730
Specific Rotation: -88.0° - -92.0° (c=1, MeOH)

Paroxetine hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：UN 3249
Safety Instruction： H303+H313+H333
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Packing Group：III
Hazard Level：6.1(b)
Safety Term：6.1(b)
Packing Group：III

Paroxetine hydrochloride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Paroxetine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP81220-5mg	Paroxetine hydrochloride	78246-49-8	99.0%	5mg	¥160	2021-05-07
MedChemExpress	HY-B0492-10mM*1mLinDMSO	Paroxetine hydrochloride	78246-49-8	99.74%	10mM*1mLinDMSO	￥660	2023-07-26
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S e l l e c k ZHONG GUO	S3005-10mM (1mL in DMSO)	Paroxetine HCl	78246-49-8	99.70%	10mM (1mL in DMSO)	￥740.66	2022-04-26
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Chemenu	CM110026-5g	Paroxetine hydrochloride	78246-49-8	97%	5g	$62	2022-02-28
Chemenu	CM110026-10g	Paroxetine hydrochloride	78246-49-8	97%	10g	$119	2022-02-28

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Paroxetine hydrochloride Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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78246-49-8 (Paroxetine hydrochloride) Related Products

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

(CAS:78246-49-8)Paroxetine hydrochloride

Purity:99% HPLC

Quantity:5KG/1KG/25KG/100KG

Price ($):Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:78246-49-8)Paroxetine hydrochloride

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 78246-49-8 (Paroxetine hydrochloride)

Paroxetine hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Paroxetine hydrochloride Security Information

Paroxetine hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

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Paroxetine hydrochloride Spectrogram

Paroxetine hydrochloride Related Literature

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